Cas no 52713-55-0 (4,5-Dialkyloxazoles; 5-Butyl-4-methyloxazole)

• Product Name: 4,5-Dialkyloxazoles; 5-Butyl-4-methyloxazole
• CAS No: 52713-55-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 6674298
• PubChem ID: 53820237
• Update Time: 2024-03-02

4,5-Dialkyloxazoles; 5-Butyl-4-methyloxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dialkyloxazoles; 5-Butyl-4-methyloxazole

• Inchi： 1S/C8H13NO/c1-3-4-5-8-7(2)9-6-10-8/h6H,3-5H2,1-2H3
• InChI Key： CKCSJSWNWRFUFA-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1CCCC

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles